N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide
Description
N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme plays a key role in regulating the levels of GABA in the brain, which is an important neurotransmitter involved in the regulation of anxiety, sleep, and seizure activity. CPP-115 has been the subject of extensive research in recent years due to its potential therapeutic applications in the treatment of a variety of neurological disorders.
Scientific Research Applications
- The unique structure of N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide makes it an intriguing candidate for drug development. Researchers explore its potential as a scaffold for designing novel pharmaceutical compounds . Its cyclopropyl and hydroxycyclobutyl moieties could contribute to drug-target interactions, leading to innovative therapeutic agents.
- N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide has been implicated in plant-microbe interactions. Microbial degradation of 2-aminophenol produces this compound, along with related derivatives like N-(2-hydroxy-5-nitrophenyl)acetamide and N-(2-hydroxy-5-nitrosophenyl)acetamide. These metabolites play roles in detoxification and defense mechanisms in plants .
- At a concentration of 1 mM, N-(2-hydroxy-5-nitrophenyl)acetamide influences gene expression in Arabidopsis thaliana. Notably, the pathogen-inducible terpene synthase TPS04 gene shows significant upregulation in response to this compound . Investigating its impact on gene networks provides insights into plant defense pathways.
- Beyond individual compounds, N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide participates in oligomerization processes. Dimers and trimers, formed during microbial transformations, contribute to the overall chemical landscape. High-resolution mass spectrometry (LC/HRMS) and nuclear magnetic resonance (NMR) techniques aid in identifying these oligomers .
- Actinomucor elegans consortium synthesizes 2-acetamido-4-nitrophenyl sulfate from this compound. Investigating such synthetic routes contributes to our understanding of chemical transformations and potential applications .
Medicinal Chemistry and Drug Development
Plant Biochemistry and Phytotoxic Metabolites
Gene Expression Modulation
Chemical Biology and Oligomer Formation
Synthetic Chemistry and Sulfate Conjugates
properties
IUPAC Name |
N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-6(11)10(7-2-3-7)8-4-5-9(8)12/h7-9,12H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUPMBCGOZCYMSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1CC1)C2CCC2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-N-(2-hydroxycyclobutyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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